Cas no 86129-61-5 (Anthracene, 9-[(1-methylethyl)thio]-)

• Product Name: Anthracene, 9-[(1-methylethyl)thio]-
• CAS No: 86129-61-5
• MF: C₁₇H₁₆S
• MW: 252.373943328857
• CID: 662574
• PubChem ID: 13109568
• Update Time: 2025-04-19

Anthracene, 9-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 9-[(1-methylethyl)thio]-
• 9-propan-2-ylsulfanylanthracene
• 86129-61-5
• DTXSID30518486
• 9-[(Propan-2-yl)sulfanyl]anthracene

• Inchi： 1S/C17H16S/c1-12(2)18-17-15-9-5-3-7-13(15)11-14-8-4-6-10-16(14)17/h3-12H,1-2H3
• InChI Key： FHBHNTMBUJWSSI-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 252.09727168g/mol
• Monoisotopic Mass: 252.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 25.3Ų